5beta-Androstane-3alpha,17alpha-diol-11-one-17beta-carboxylic acid 3-(beta-D-glucuronide) disodium S
5beta-Androstane-3alpha,17alpha-diol-11-one-17beta-carboxylic acid 3-(beta-D-glucuronide) disodium S
Brand Name:
Vulcanchem
CAS No.:
138898-76-7
VCID:
VC21240872
InChI:
InChI=1S/C26H38O11.Na/c1-24-7-5-12(36-22-19(30)17(28)18(29)20(37-22)21(31)32)9-11(24)3-4-13-14-6-8-26(35,23(33)34)25(14,2)10-15(27)16(13)24;/h11-14,16-20,22,28-30,35H,3-10H2,1-2H3,(H,31,32)(H,33,34);
SMILES:
CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4(C(=O)O)O)C)OC5C(C(C(C(O5)C(=O)O)O)O)O.[Na]
Molecular Formula:
C26H38NaO11
Molecular Weight:
549.6 g/mol
5beta-Androstane-3alpha,17alpha-diol-11-one-17beta-carboxylic acid 3-(beta-D-glucuronide) disodium S
CAS No.: 138898-76-7
Cat. No.: VC21240872
Molecular Formula: C26H38NaO11
Molecular Weight: 549.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 138898-76-7 |
|---|---|
| Molecular Formula | C26H38NaO11 |
| Molecular Weight | 549.6 g/mol |
| Standard InChI | InChI=1S/C26H38O11.Na/c1-24-7-5-12(36-22-19(30)17(28)18(29)20(37-22)21(31)32)9-11(24)3-4-13-14-6-8-26(35,23(33)34)25(14,2)10-15(27)16(13)24;/h11-14,16-20,22,28-30,35H,3-10H2,1-2H3,(H,31,32)(H,33,34); |
| Standard InChI Key | VCKMNYDXWHGXRJ-UHFFFAOYSA-N |
| SMILES | CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4(C(=O)O)O)C)OC5C(C(C(C(O5)C(=O)O)O)O)O.[Na] |
| Canonical SMILES | CC12CCC(CC1CCC3C2C(=O)CC4(C3CCC4(C(=O)O)O)C)OC5C(C(C(C(O5)C(=O)O)O)O)O.[Na] |
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